Acetyl Hexapeptide-37

Specification

• Molecular Formula: C22H34N6O8
• Molecular Weight: 526.55

Introduction

Chemical Properties and Structure

Acetyl Hexapeptide-37 possesses distinct chemical properties that contribute to its effectiveness in cosmetic formulations. Understanding these properties is essential for formulators and researchers working with this peptide.

Basic Chemical Information

The following table presents the key chemical information for Acetyl Hexapeptide-37:

Property	Specification
INCI Name	Acetyl Hexapeptide-37
Synonym	Diffuporine
Molecular Formula	C22H35N7O8
Molecular Weight	525.57
CAS Number	1447824-16-9
Appearance	White or off-white powder
Solubility	Soluble in water (>1 mg/ml)

The peptide is composed of specific amino acids including alanine, proline, serine, and glycine, arranged in a precise sequence that determines its biological activity.

Physical Characteristics

Acetyl Hexapeptide-37 is typically available as a white or off-white powder. According to product specifications, high-purity Acetyl Hexapeptide-37 should have a peptide purity of ≥95% by area integration when analyzed by HPLC. The water content, as determined by Karl Fischer titration, should be ≤8%.

Storage conditions significantly impact the stability and shelf life of Acetyl Hexapeptide-37. The compound should be stored in a cool, dark, and clean place. When stored at -20°C, it maintains a shelf life of approximately 24 months, while storage at 2-8°C provides a shelf life of about 12 months.

Mechanism of Action

The efficacy of Acetyl Hexapeptide-37 in skincare is directly linked to its unique mechanism of action, which primarily involves the regulation of skin hydration through aquaporin channels.

Aquaporin Enhancement

Acetyl Hexapeptide-37 works by enhancing the expression of aquaporin 3 (AQP3), a membrane protein that forms water channels in cell membranes. These channels are critical for facilitating water transport through different tissue layers. By increasing the concentration of AQP3 in the skin, Acetyl Hexapeptide-37 improves the water flux from the basal layer of the epidermis to the stratum corneum, the outermost layer of the skin.

The ability to influence AQP3 expression represents a sophisticated approach to skin hydration. Rather than simply providing moisture externally, Acetyl Hexapeptide-37 enhances the skin's intrinsic capacity to manage water distribution between layers, resulting in more balanced and sustained hydration.

Additional Cellular Effects

Beyond its effects on aquaporins, Acetyl Hexapeptide-37 also demonstrates additional beneficial activities at the cellular level:

• It improves skin barrier function, enhancing the skin's ability to retain moisture and protect against environmental stressors.

• It increases collagen I synthesis, supporting skin structure and elasticity.

• It promotes keratinocyte proliferation, supporting skin renewal and regeneration.

These combined effects make Acetyl Hexapeptide-37 a multifunctional ingredient that addresses several aspects of skin health simultaneously. Its comprehensive approach to skin care makes it particularly valuable for anti-aging formulations.

Benefits and Applications in Cosmetics

Acetyl Hexapeptide-37 offers numerous benefits that make it a valuable ingredient in various cosmetic formulations.

Anti-Aging Applications

Acetyl Hexapeptide-37 is particularly valuable in anti-aging formulations due to its multiple beneficial effects on skin structure and function:

• By improving barrier function, it helps protect the skin from external stressors that can accelerate aging.

• Through enhancing collagen I synthesis, it supports skin firmness and elasticity, which tend to decline with age.

• By promoting keratinocyte proliferation, it supports skin renewal, helping maintain a more youthful appearance.

The combined effect of these properties makes Acetyl Hexapeptide-37 an effective ingredient for early anti-aging and moisturizing products. Its ability to address multiple aspects of skin aging simultaneously makes it particularly attractive for comprehensive anti-aging formulations.

Research Findings and Scientific Evidence

Scientific studies have demonstrated the efficacy of Acetyl Hexapeptide-37 in improving skin hydration and barrier function.

In Vitro Studies

In vitro research has shown that Acetyl Hexapeptide-37 significantly increases AQP3 mRNA expression in human keratinocytes. As illustrated in Figure 1 from one study, treatment with Acetyl Hexapeptide-37 at concentrations of 50 ng/ml and 250 ng/ml led to a marked increase in AQP3 mRNA compared to control conditions.

This finding is significant because it demonstrates the peptide's ability to influence gene expression related to water transport in skin cells. The upregulation of AQP3 is directly linked to improved hydration capacity in the skin.

In Vivo Studies

Clinical studies have also confirmed the efficacy of Acetyl Hexapeptide-37 in real-world applications. One notable study involved 20 female volunteers aged 30 to 50 who applied a cream containing Acetyl Hexapeptide-37 twice daily for 56 days. The results showed a remarkable 131% improvement in skin hydration compared to baseline measurements.

This dramatic improvement in skin hydration demonstrates the practical efficacy of Acetyl Hexapeptide-37 in actual skincare products. The significant percentage increase suggests that the peptide's theoretical mechanism of action translates effectively to measurable skin benefits.

The table below summarizes key research findings:

Study Type	Parameters	Results
In Vitro	AQP3 mRNA expression in human keratinocytes	Significant increase with 50 ng/ml and 250 ng/ml concentrations
In Vivo	Skin hydration in 20 female volunteers (age 30-50)	131% improvement after 56 days of twice-daily application

Formulation Considerations

Research indicates that Acetyl Hexapeptide-37 is effective at relatively low concentrations in cosmetic formulations. The recommended usage level is between 0.001% and 0.005%. This low concentration requirement makes it a cost-effective ingredient even though the raw material itself may be relatively expensive compared to more conventional moisturizing agents.

The peptide's small molecular weight (525.57) contributes to its ability to penetrate into deeper skin layers to reach target cells. Some formulations incorporate additional penetration enhancers to further improve the delivery of Acetyl Hexapeptide-37 to its site of action, potentially increasing its efficacy.

Product Formulation and Usage

Incorporating Acetyl Hexapeptide-37 into cosmetic formulations requires careful consideration of stability, compatibility, and optimal concentration.

Recommended Concentrations

The effective concentration range for Acetyl Hexapeptide-37 in finished cosmetic products is typically between 0.001% and 0.005%. This relatively low concentration is sufficient to achieve significant improvements in skin hydration and related benefits.

Formulations containing Acetyl Hexapeptide-37 should be carefully designed to ensure the stability of the peptide and optimize its delivery to target skin cells. The pH and other ingredients in the formulation can significantly affect the peptide's stability and efficacy.

Test	Specification	Example Batch Result
Appearance	White or off-white powder	Conforms
Identity by HPLC	Retention matches reference substance	Conforms
Identity by MS	525.56±1	525.27
Solubility	Soluble in water (>1 mg/ml)	Conforms
Peptide purity (by HPLC)	≥95% by area integration	98.71%
Water content (Karl Fischer)	≤8%	3.4%

These specifications ensure the quality and consistency of Acetyl Hexapeptide-37 used in cosmetic formulations.